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For Researchers, Scientists, and Drug Development Professionals

Introduction

Adrenoglomerulotropin, a fascinating and historically significant molecule, has been
implicated in the regulation of aldosterone, a key hormone in maintaining electrolyte balance
and blood pressure. This technical guide provides a comprehensive overview of the chemical
structure of Adrenoglomerulotropin, delves into the available evidence regarding its biological
activity, and presents relevant experimental methodologies for its study. While the definitive
physiological role of Adrenoglomerulotropin remains a subject of investigation, this document
consolidates the current understanding to aid researchers in the fields of endocrinology,
pharmacology, and drug development.

Chemical Identity and Structure

Adrenoglomerulotropin is chemically identified as 2,3,4,9-Tetrahydro-6-methoxy-1-methyl-
1H-pyrido[3,4-b]indole. It is also known by several synonyms, including Aldosterone-Stimulating
Hormone (ASH), 1-methyl-6-methoxy-1,2,3,4-tetrahydro-2-carboline, and pinoline.[1]

The fundamental structure of Adrenoglomerulotropin is a tetrahydro-3-carboline ring system.
This heterocyclic scaffold is derived from the condensation of an indoleamine with an aldehyde.
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Physicochemical Properties

A summary of the key physicochemical properties of Adrenoglomerulotropin is presented in
the table below.

Property Value Reference
CAS Registry Number 1210-56-6 [1]
Molecular Formula C13H16N20 [1]
Molecular Weight 216.28 g/mol [1]

- C: 72.19%, H: 7.46%, N:
Percent Composition [1]
12.95%, O: 7.40%

Synthesis of Adrenoglomerulotropin

Adrenoglomerulotropin can be synthesized from 5-methoxytryptamine and acetaldehyde.[1]
The general principle of this synthesis falls under the category of the Pictet-Spengler reaction,
a well-established method for the synthesis of tetrahydro--carbolines.

lllustrative Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a tetrahydro-[3-
carboline, which is applicable to the synthesis of Adrenoglomerulotropin.
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Generalized Pictet-Spengler Reaction Workflow
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Proposed Indirect Signaling Pathway of Adrenoglomerulotropin
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Workflow for In Vitro Aldosterone Secretion Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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